molecular formula C5H9NO2S B8483078 2-Methyl-1lambda~4~,4-thiazinane-1,3-dione CAS No. 88620-36-4

2-Methyl-1lambda~4~,4-thiazinane-1,3-dione

Cat. No. B8483078
CAS RN: 88620-36-4
M. Wt: 147.20 g/mol
InChI Key: LUBZREIISVTGOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-1lambda~4~,4-thiazinane-1,3-dione is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-1lambda~4~,4-thiazinane-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-1lambda~4~,4-thiazinane-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88620-36-4

Molecular Formula

C5H9NO2S

Molecular Weight

147.20 g/mol

IUPAC Name

2-methyl-1-oxo-1,4-thiazinan-3-one

InChI

InChI=1S/C5H9NO2S/c1-4-5(7)6-2-3-9(4)8/h4H,2-3H2,1H3,(H,6,7)

InChI Key

LUBZREIISVTGOL-UHFFFAOYSA-N

Canonical SMILES

CC1C(=O)NCCS1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 9 g of 2-methyl-3-thiamorpholinone in a mixture of 50 cm3 of formic acid and 10 cm3 of acetic anhydride, cooled to 0° C., 7 cm3 of H2O2 at 110 vol. are slowly added. After an 18 hour reaction period, the solution is concentrated under reduced pressure. The resulting product is dissolved in chloroform and the chloroform solution is deposited on a silica gel column.
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step Two

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